Cas no 682745-40-0 (N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate)

• Product Name: N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate
• CAS No: 682745-40-0
• MF: C₂₂H₂₁ClN₄O₆
• MW: 472.878344297409
• CID: 4656864
• Update Time: 2025-11-01

N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-, monohydrate (9CI)
• N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate

• Inchi： 1S/C22H19ClN4O5.H2O/c1-12-8-21(27-32-12)26-22(28)25-16-5-4-13(9-15(16)23)31-18-6-7-24-17-11-20(30-3)19(29-2)10-14(17)18;/h4-11H,1-3H3,(H2,25,26,27,28);1H2
• InChI Key： VTWZGSZTIGEYIC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(NC(=O)NC2=NOC(C)=C2)=C(Cl)C=1)C1=CC=NC2C=C(OC)C(OC)=CC1=2.O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate

Professional Introduction to N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate (CAS No. 682745-40-0)

N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate is a sophisticated organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 682745-40-0, has garnered attention due to its unique structural features and potential biological activities. The molecular architecture of this compound incorporates several key functional groups, including a chloro-substituted phenyl ring, a dimethoxy-substituted quinolinyl moiety, and an isoxazole ring, which collectively contribute to its distinct chemical properties and reactivity.

The presence of the chloro group in the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in various synthetic pathways. Additionally, the dimethoxy substituents on the quinolinyl ring contribute to the compound's solubility and stability under different conditions. The combination of these features makes N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The isoxazole ring in this compound is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules. Isoxazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug discovery. The incorporation of a 5-methyl group further modulates the electronic properties of the isoxazole ring, potentially enhancing its binding affinity to biological targets.

The monohydrate form of this compound indicates that it crystallizes with one water molecule per formula unit. This hydration state can significantly influence the compound's physical properties, such as solubility and melting point. Understanding these properties is crucial for optimizing its use in pharmaceutical formulations and synthetic applications. The hydration also plays a role in stabilizing the compound against degradation, ensuring its long-term viability in storage and transportation.

The synthesis of N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate involves multiple steps that require precise control over reaction conditions. The introduction of the chloro group into the phenyl ring typically involves electrophilic aromatic substitution reactions, while the attachment of the quinolinyl moiety requires nucleophilic substitution or coupling reactions. The final step involves forming the urea linkage between the two aromatic rings, which can be achieved through various condensation reactions.

The structural complexity of this compound makes it an attractive candidate for exploring novel drug interactions. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating key signaling cascades. Additionally, its ability to cross cell membranes due to its lipophilic nature makes it a promising candidate for developing oral therapies.

The quinolinyl moiety is another area of interest due to its presence in many naturally occurring bioactive compounds. Quinolines are known for their broad spectrum of biological activities, including antimicrobial and anticancer properties. By incorporating this moiety into N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate, researchers aim to leverage these properties for therapeutic purposes. The dimethoxy substituents on the quinolinyl ring may further enhance its bioavailability and reduce toxicity.

In conclusion, N-[2-chloro-4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(5-methyl-3-isoxazolyl)-urea,monohydrate (CAS No. 682745-40-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to explore its biological activities and applications in drug development, highlighting its importance in advancing medical science.